Cas no 4911-54-0 (Ethyl 4-methyl-4-pentenoate)

• Product Name: Ethyl 4-methyl-4-pentenoate
• CAS No: 4911-54-0
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00075160
• CID: 326231
• PubChem ID: 24860640
• Update Time: 2025-07-31

Ethyl 4-methyl-4-pentenoate Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,4-methyl-, ethyl ester
• Ethyl 4-methyl-4-pentenoate
• ethyl 4-methyl-pent-4-en-1-oate
• ethyl 4-methylpent-4-enoate
• 4-Methyl-4-pentenoic acid ethyl ester
• 4-methyl-pent-4-enoic acid ethyl ester
• RRTBSPBUHUUTHR-UHFFFAOYSA-N
• TRA0050231
• Ethyl4-methylpent-4-enoate
• Ethyl 4-methyl-4-pentenoate, 95%
• SCHEMBL932338
• DTXSID60392296
• AKOS024257293
• CS-17380
• 4911-54-0
• SY075853
• CS-W018285
• FT-0736104
• MFCD00075160
• XH1245
• A11234
• DB-070963

• MDL： MFCD00075160
• Inchi： 1S/C8H14O2/c1-4-10-8(9)6-5-7(2)3/h2,4-6H2,1,3H3
• InChI Key： RRTBSPBUHUUTHR-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(=C)C)=O

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.891 g/mL at 25 °C(lit.)
• Melting Point: -65.52°C (estimate)
• Boiling Point: 85 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• Refractive Index: n20/D 1.425(lit.)
• PSA: 26.30000
• LogP: 1.90580
• Solubility: Not determined

Ethyl 4-methyl-4-pentenoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 24/25
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Safety Term：3.2
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters